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Compound of Interest

Compound Name:
N-pentadecanoyl-L-Homoserine

lactone

Cat. No.: B7852614 Get Quote

Technical Support Center: N-pentadecanoyl-L-
Homoserine lactone (C15-HSL)
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers utilizing N-pentadecanoyl-L-Homoserine lactone (C15-HSL) in

biological experiments.

Frequently Asked Questions (FAQs)
Q1: What is N-pentadecanoyl-L-Homoserine lactone (C15-HSL) and what is its primary

biological function?

A1: N-pentadecanoyl-L-Homoserine lactone (C15-HSL) is a bacterial signaling molecule

belonging to the N-acyl homoserine lactone (AHL) family.[1] It plays a crucial role in quorum

sensing, a cell-to-cell communication process that allows bacteria to coordinate gene

expression in response to population density. C15-HSL is known to activate the LasR quorum

sensing receptor in bacteria.[2]

Q2: How should I store C15-HSL?

A2: C15-HSL should be stored as a crystalline solid at -20°C.[2] Under these conditions, it is

stable for at least four years.[2]
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Q3: What are the general solubility characteristics of C15-HSL?

A3: C15-HSL is a lipophilic molecule with limited solubility in aqueous solutions. It is soluble in

organic solvents such as Dimethylformamide (DMF).[2] The long pentadecanoyl acyl chain of

C15-HSL makes it less soluble in polar solvents compared to AHLs with shorter acyl chains.

Troubleshooting Guide
Issue 1: Difficulty Dissolving C15-HSL

Problem: The crystalline C15-HSL is not dissolving in the chosen solvent.

Possible Causes & Solutions:

Inappropriate Solvent: C15-HSL has low solubility in aqueous buffers. Use a suitable

organic solvent to prepare a stock solution. Dimethylformamide (DMF) is a documented

solvent.[2] Dimethyl sulfoxide (DMSO) is also commonly used for other long-chain AHLs.

Insufficient Sonication/Vortexing: After adding the solvent, ensure the mixture is thoroughly

vortexed. Gentle warming (to no more than 37°C) and sonication can also aid in

dissolution.

Low-Quality Solvent: Ensure the organic solvent is anhydrous and of high purity. Water

contamination can significantly reduce the solubility of lipophilic compounds.

Issue 2: Precipitation of C15-HSL Upon Dilution into Aqueous Media

Problem: The C15-HSL precipitates out of solution when the organic stock solution is diluted

into an aqueous buffer or culture medium.

Possible Causes & Solutions:

High Final Concentration of Organic Solvent: The final concentration of the organic solvent

in the aqueous solution may be too high, leading to precipitation. Aim to keep the final

solvent concentration low (typically below 1% v/v).

Rapid Dilution: Adding the stock solution too quickly to the aqueous medium can cause

localized high concentrations and precipitation. Add the stock solution dropwise while
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vortexing the aqueous medium to ensure rapid and even dispersion.

pH of the Aqueous Medium: The stability of the lactone ring of AHLs is pH-dependent. At

alkaline pH, the lactone ring can be hydrolyzed, which may affect solubility and activity.[3]

Ensure the pH of your experimental medium is within a stable range for AHLs (typically

around neutral pH).

Issue 3: Inconsistent or No Biological Activity

Problem: The expected biological response (e.g., gene expression, biofilm formation) is not

observed or is highly variable.

Possible Causes & Solutions:

Degradation of C15-HSL:

Improper Storage: Ensure the C15-HSL stock solution is stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Lactone Ring Hydrolysis: As mentioned, alkaline pH can lead to the opening of the

lactone ring, inactivating the molecule.[3] Prepare fresh dilutions in your experimental

medium shortly before use. It is not recommended to store aqueous solutions of AHLs

for more than a day.

Use of Incompatible Solvents: Avoid using ethanol or other primary alcohols for preparing

stock solutions, as they have been shown to open the lactone ring of AHLs.

Suboptimal Concentration: The biological activity of AHLs is concentration-dependent.

Perform a dose-response experiment to determine the optimal working concentration for

your specific assay.

Quantitative Data: Solubility of N-acyl Homoserine
Lactones
The solubility of N-acyl homoserine lactones is highly dependent on the length of the acyl side

chain. Generally, as the acyl chain length increases, the solubility in aqueous solutions

decreases, while solubility in organic solvents remains favorable.
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Compound Solvent Solubility

N-pentadecanoyl-L-

Homoserine lactone (C15-

HSL)

DMF 0.25 mg/mL

N-dodecanoyl-L-Homoserine

lactone (C12-HSL)
Chloroform ~10 mg/mL

DMSO ~1 mg/mL

DMF ~1 mg/mL

N-hexanoyl-L-Homoserine

lactone (C6-HSL)
DMSO/DMF ~30 mg/mL

PBS (pH 7.2) ~10 mg/mL

N-butyryl-L-Homoserine

lactone (C4-HSL)
DMSO/DMF ~30 mg/mL

PBS (pH 7.2) ~10 mg/mL

Experimental Protocols
Protocol 1: Preparation of a C15-HSL Stock Solution

Materials:

N-pentadecanoyl-L-Homoserine lactone (crystalline solid)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the crystalline C15-HSL to room temperature before opening the vial to prevent

condensation.

2. Weigh the desired amount of C15-HSL in a sterile microcentrifuge tube.
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3. Add the appropriate volume of anhydrous DMF or DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the tube vigorously until the solid is completely dissolved. Gentle warming (up to

37°C) or brief sonication can be used to aid dissolution.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C.

Protocol 2: Preparation of Working Solutions for Biological Assays

Materials:

C15-HSL stock solution (e.g., 10 mM in DMSO)

Sterile aqueous buffer or culture medium

Procedure:

1. Thaw an aliquot of the C15-HSL stock solution at room temperature.

2. Perform serial dilutions of the stock solution in the desired aqueous buffer or culture

medium to achieve the final working concentrations.

3. When diluting, add the stock solution to the aqueous medium dropwise while vortexing to

prevent precipitation.

4. Ensure the final concentration of the organic solvent in the working solution is minimal

(e.g., <0.5% v/v) and include a solvent-only control in your experiment.

5. Use the freshly prepared working solutions immediately for your experiments.
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Experimental Workflow for C15-HSL Solubility and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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